Cas no 904511-72-4 (2-(3,4-dimethoxyphenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 904511-72-4
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 5425536
• Update Time: 2025-05-18

2-(3,4-dimethoxyphenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-5-[4-(3-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(3,4-dimethoxyphenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C24H24N4O5/c1-30-18-6-4-5-17(13-18)23(29)27-9-11-28(12-10-27)24-19(15-25)26-22(33-24)16-7-8-20(31-2)21(14-16)32-3/h4-8,13-14H,9-12H2,1-3H3
• InChI Key： TZRQJQLNVBPQQS-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC(OC)=C3)CC2)=C(C#N)N=C1C1=CC=C(OC)C(OC)=C1

Additional information on 2-(3,4-dimethoxyphenyl)-5-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

2-(3,4-Dimethoxyphenyl)-5-[4-(3-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

2-(3,4-Dimethoxyphenyl)-5-[4-(3-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile, also known by its CAS Registry Number CAS No. 904511-72-4, is a complex organic compound with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a 1,3-oxazole ring system, a piperazine moiety, and multiple methoxy substituents. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to advanced materials development.

The molecular structure of this compound is particularly noteworthy due to its combination of aromatic rings and heterocyclic systems. The oxazole ring is a five-membered heterocycle containing one oxygen and one nitrogen atom, which contributes to the molecule's stability and reactivity. The piperazine ring, on the other hand, is a six-membered saturated heterocycle with two nitrogen atoms, known for its ability to form hydrogen bonds and act as a scaffold in various bioactive molecules. The substitution pattern of the molecule further enhances its chemical properties: the 3,4-dimethoxyphenyl group introduces electron-donating methoxy groups that can influence the electronic environment of the molecule, while the 3-methoxybenzoyl group adds additional complexity to the structure.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The synthesis of CAS No. 904511-72-4 typically involves multi-step processes that combine traditional organic reactions with modern catalytic methods. For instance, the formation of the oxazole ring can be achieved through cyclization reactions involving aldehydes or ketones and nitriles or amides. Similarly, the piperazine moiety can be synthesized via nucleophilic substitution or ring-closing reactions. The integration of these components requires careful planning to ensure high yields and purity.

The biological activity of this compound has been a subject of recent research interest. Studies have shown that the presence of methoxy groups can enhance the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the oxazole and piperazine moieties are known to interact with various biological targets, such as enzymes and receptors, suggesting potential applications in therapeutic agents for diseases like cancer and neurodegenerative disorders.

In terms of materials science, this compound's unique electronic properties make it a candidate for use in organic electronics. The conjugated system formed by the oxazole and benzene rings can facilitate charge transport in organic semiconductors or light-emitting diodes (OLEDs). Recent studies have explored its potential as an electron-deficient component in donor–acceptor blends for solar cells, where its ability to accept electrons complements donor materials like polythiophenes.

The synthesis and characterization of this compound also highlight the importance of green chemistry principles in modern research. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. For example, catalytic cross-coupling reactions using palladium catalysts have been employed to construct key bonds in the molecule without generating harmful byproducts.

In conclusion, 2-(3,4-Dimethoxyphenyl)-5-[4-(3-methoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile, or CAS No. 904511-72-4, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure not only provides a platform for exploring novel chemical reactions but also opens avenues for innovative solutions in medicine and technology. As research continues to uncover its full potential, this compound stands as a testament to the power of interdisciplinary collaboration in advancing scientific knowledge.